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In the realm of semiconductor fabrication, maintaining a pristine process environment is

paramount. Plasma-Enhanced Chemical Vapor Deposition (PECVD) chambers, essential for

thin-film deposition, require regular cleaning to remove accumulated residues like silicon

dioxide (SiO₂) and silicon nitride (Si₃N₄). Tetrafluoromethane (CF₄) and hexafluoroethane

(C₂F₆) are two of the most established fluorocarbon gases utilized for this in-situ plasma

cleaning. This guide provides a detailed comparison of their performance, supported by

experimental data, to assist researchers and process engineers in selecting the optimal

cleaning agent for their specific applications.

Executive Summary
Both CF₄ and C₂F₆ are effective in removing PECVD residues, but they exhibit significant

differences in cleaning rates, byproduct formation, and environmental impact. Generally, C₂F₆

plasmas can offer higher cleaning rates for certain materials due to a higher concentration of

fluorine radicals. However, a critical consideration is that the plasma-induced decomposition of

C₂F₆ often yields CF₄ as a stable byproduct, which has a very high Global Warming Potential

(GWP). Consequently, while C₂F₆ might offer a process time advantage, it can contribute
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significantly to greenhouse gas emissions. The choice between the two often involves a trade-

off between process efficiency and environmental stewardship.

Quantitative Performance Comparison
The following table summarizes the etch rates of silicon nitride (Si₃N₄), silicon dioxide (SiO₂),

and silicon (Si) in CF₄/O₂ and C₂F₆ plasmas under specific experimental conditions.

Parameter CF₄/O₂ Plasma C₂F₆ Plasma

Gas Composition 95% CF₄ / 5% O₂ 100% C₂F₆

Si₃N₄ Etch Rate ~306 nm/min ~30 nm/min

SiO₂ Etch Rate ~23 nm/min ~25 nm/min

Si Etch Rate ~34 nm/min ~18 nm/min

Si₃N₄ to SiO₂ Selectivity 13.2 1.2

Si₃N₄ to Si Selectivity 8.9 1.7

Data extracted from "Selective Etching of Thick Si₃N₄, SiO₂ and Si by Using CF₄/O₂ and C₂F₆

Gases"[1][2]. Experimental conditions: 20 sccm total gas flow, 150 mTorr pressure, 75 W RF

power.

From the data, it is evident that for the selective removal of Si₃N₄ over SiO₂ and Si, a CF₄/O₂

plasma demonstrates significantly higher efficiency and selectivity under the tested conditions.

[1][2]

Experimental Protocols
The following outlines a typical experimental methodology for comparing the plasma cleaning

performance of CF₄ and C₂F₆.

1. Chamber Preparation and Deposition:

A standard PECVD chamber is used.
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Silicon wafers are coated with a uniform layer of the material to be cleaned (e.g., 500 nm of

SiO₂ or Si₃N₄).

The thickness and uniformity of the deposited film are measured using ellipsometry.

2. Plasma Cleaning Process:

The coated wafer is placed in the PECVD chamber.

The chamber is evacuated to a base pressure of approximately 10⁻⁶ Torr.

The respective cleaning gas (CF₄/O₂ or C₂F₆) is introduced into the chamber at a controlled

flow rate (e.g., 20-100 sccm).

The chamber pressure is maintained at a constant level (e.g., 30-150 mTorr).

An RF power source (e.g., 13.56 MHz) is used to generate the plasma at a specific power

setting (e.g., 75-300 W).

The cleaning process is run for a predetermined duration.

3. Post-Cleaning Analysis:

The remaining film thickness on the wafer is measured to calculate the etch rate.

The composition of the exhaust gases is analyzed in real-time using techniques like Fourier-

Transform Infrared Spectroscopy (FTIR) to identify and quantify the process byproducts.[3]

Optical Emission Spectroscopy (OES) can be employed to monitor the plasma and detect

the endpoint of the cleaning process by tracking the intensity of specific spectral lines.

Process Byproducts and Environmental Impact
A significant differentiator between CF₄ and C₂F₆ is their byproduct profile and consequent

environmental footprint.

CF₄ Plasma: The primary byproducts are SiF₄ (from the reaction with silicon-containing

residues) and CO, CO₂, and COF₂ if oxygen is present. Unreacted CF₄ is also exhausted.
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C₂F₆ Plasma: In addition to the byproducts seen with CF₄, the plasma dissociation of C₂F₆

can lead to the formation of CF₄.[4] This is a crucial point, as CF₄ has a GWP of 7,390 over a

100-year timescale, making it a potent greenhouse gas. The decomposition of C₂F₆ can be

represented as:

C₂F₆ + e⁻ → 2CF₃ + e⁻ CF₃ + F → CF₄

The generation of CF₄ from C₂F₆ means that even if C₂F₆ has a lower GWP (12,200, though

this can vary by source), the overall environmental impact of the cleaning process can be

substantial due to the formation of the highly stable CF₄ molecule.[5]

Signaling Pathways and Experimental Workflows
The logical workflow for evaluating and comparing the performance of CF₄ and C₂F₆ in PECVD

chamber cleaning can be visualized as follows:
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Figure 1: Workflow for comparing CF₄ and C₂F₆ in PECVD cleaning.
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Conclusion
The selection between CF₄ and C₂F₆ for PECVD chamber cleaning is not straightforward and

depends on the specific process requirements.

For high selectivity in removing Si₃N₄ over SiO₂ and Si, CF₄/O₂ mixtures have shown

superior performance.[1][2]

C₂F₆ may offer faster cleaning rates for certain materials in some contexts, but this can come

at the cost of increased CF₄ emissions.

From an environmental perspective, the formation of CF₄ from C₂F₆ plasmas is a significant

drawback.

For research and manufacturing environments aiming to minimize their environmental impact, it

is crucial to not only consider the GWP of the feed gas but also the nature and GWP of the

exhaust gases. The development and adoption of alternative cleaning gases with lower

environmental impact, such as NF₃ or F₂-based mixtures, are also gaining traction in the

industry.[6][7] Ultimately, a thorough process characterization, including cleaning efficiency,

process time, and environmental impact analysis, is necessary to make an informed decision.
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7. Environmental-friendly fluorine mixture for CVD cleaning processes to replace C2F6, CF4
and NF3 [publica.fraunhofer.de]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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